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Compound of Interest

Compound Name: 3-(2-Oxo-acetyl)-benzonitrile

Cat. No.: B011535

An In-depth Technical Guide to the Physical
Properties of 3-Acetylbenzonitrile

This technical guide provides a comprehensive overview of the key physical properties of 3-
acetylbenzonitrile, a significant intermediate in pharmaceutical and chemical synthesis. The
document is intended for researchers, scientists, and professionals in drug development,
offering detailed data, experimental methodologies, and a structured workflow for property
determination.

Physical Properties of 3-Acetylbenzonitrile

3-Acetylbenzonitrile, also known as m-cyanoacetophenone, is an aromatic ketone.[1] The
physical characteristics of this compound are crucial for its handling, storage, and application in
various chemical reactions.

Data Summary

The experimentally determined physical properties of 3-acetylbenzonitrile are summarized in
the table below. These values are essential for predicting the compound's behavior under
different experimental conditions.
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Physical Property Value Notes
Melting Point 97.0to 101.0 °C

Boiling Point 120 °C at 5 mmHg
Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol [1][2]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental in chemical analysis for
compound identification and purity assessment. The following are standard laboratory protocols
for these measurements.

2.1. Melting Point Determination (Capillary Method)

The capillary method is a widely used technique for determining the melting point of a solid
crystalline substance.

o Apparatus: Melting point apparatus (e.g., Thomas-Hoover or similar), capillary tubes (sealed
at one end), thermometer, and a sample of 3-acetylbenzonitrile.

e Procedure:

o Asmall, finely powdered sample of 3-acetylbenzonitrile is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.

o The sample is heated at a steady rate of approximately 1-2 °C per minute as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.
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o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range.

o The melting point is reported as a range from the initial to the final temperature.
2.2. Boiling Point Determination (Distillation Method)

The boiling point is determined at a specific pressure, as it varies with atmospheric pressure.
For substances that may decompose at their atmospheric boiling point, vacuum distillation is
employed.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,
vacuum source, and a manometer.

e Procedure:

o A sample of 3-acetylbenzonitrile is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

o The distillation apparatus is assembled, ensuring all joints are properly sealed.

o Avacuum is applied to the system, and the pressure is allowed to stabilize at the desired
level (e.g., 5 mmHg), as measured by the manometer.

o The sample is heated gently using the heating mantle.

o The temperature is monitored, and the vapor temperature that remains constant during the
distillation of the liquid is recorded as the boiling point at that specific pressure.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a chemical compound like 3-acetylbenzonitrile.
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Workflow for Physical Property Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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